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A comprehensive review of Azoxystrobin's performance and a note on the emerging

Pyrametostrobin for researchers, scientists, and drug development professionals.

Introduction
Strobilurin fungicides are a vital class of agricultural chemicals used to control a broad

spectrum of fungal pathogens. Their mechanism of action involves the inhibition of

mitochondrial respiration in fungi, specifically by binding to the Quinone outside (Qo) site of the

cytochrome bc1 complex (Complex III), thereby blocking electron transfer and halting ATP

production.[1][2][3] This mode of action provides both preventative and curative activity against

a wide range of plant diseases.[4][5][6]

This guide provides a detailed overview of the efficacy of Azoxystrobin, a widely used

strobilurin fungicide. While the initial intent was to offer a direct comparison with

Pyrametostrobin, a comprehensive search of publicly available scientific literature, patents,

and technical reports has revealed a significant lack of data on the latter. Pyrametostrobin is

identified as 2-((1,4-dimethyl-3-phenyl-1H-pyrazoles-5-base oxygen base) methyl) phenyl

(methoxyl group) methyl carbamate in patent literature, confirming its existence as a distinct

chemical entity. However, without accessible experimental data on its fungicidal activity, a direct

comparative analysis is not feasible at this time.

Therefore, this document will focus on the extensive body of research available for

Azoxystrobin, presenting its efficacy, mechanism of action, and experimental protocols to serve

as a valuable resource for the scientific community.
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Azoxystrobin: An In-Depth Profile
Azoxystrobin is a broad-spectrum, systemic fungicide with both protectant and curative

properties.[4][5] It is effective against a wide range of fungal pathogens across various crops.[6]

Mechanism of Action
As a strobilurin fungicide, Azoxystrobin's primary mode of action is the inhibition of

mitochondrial respiration.[1][2][3] This disruption of the fungal cell's energy supply leads to the

cessation of growth and eventual cell death.
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Caption: Mechanism of action of Azoxystrobin in the fungal mitochondrion.

Spectrum of Control
Azoxystrobin is effective against a broad range of fungal diseases in numerous crops.
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Crop Target Diseases

Cereals (Wheat, Barley) Powdery Mildew, Rusts, Septoria Leaf Blotch

Grapes Downy Mildew, Powdery Mildew

Vegetables (Tomatoes, Potatoes) Early Blight, Late Blight, Powdery Mildew

Fruits (Citrus, Strawberries) Green Mold, Anthracnose

Turfgrass Brown Patch, Dollar Spot, Gray Leaf Spot

Experimental Data: Efficacy of Azoxystrobin
The following tables summarize data from various studies on the efficacy of Azoxystrobin

against specific pathogens.

Table 1: Control of Powdery Mildew on Wheat

Treatment
Application Rate (g
a.i./ha)

Disease Severity
(%)

Efficacy (%)

Untreated Control - 45.2 -

Azoxystrobin 200 8.7 80.8

Azoxystrobin 250 5.4 88.1

Table 2: Control of Late Blight on Potatoes

Treatment
Application Rate (g
a.i./ha)

Area Under
Disease Progress
Curve (AUDPC)

Efficacy (%)

Untreated Control - 1250 -

Azoxystrobin 150 312 75.0

Azoxystrobin 200 225 82.0
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Table 3: Post-harvest Control of Green Mold on Lemons

Treatment (Applied 9h
post-inoculation)

Concentration (mg/L) Disease Incidence (%)

Untreated Control - 100

Azoxystrobin 1000 15

Fludioxonil 1000 10

Pyrimethanil 1200 5

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are representative protocols for key experiments cited.

Protocol 1: Field Trial for Fungicide Efficacy Against
Powdery Mildew in Wheat
Objective: To evaluate the efficacy of Azoxystrobin in controlling powdery mildew (Blumeria

graminis f. sp. tritici) in a field setting.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 3m x 5m.

Treatments:

Untreated Control

Azoxystrobin at 200 g a.i./ha

Azoxystrobin at 250 g a.i./ha
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Application: Foliar spray applied at the first sign of disease (flag leaf stage, Zadoks growth

stage 37-39) using a CO2-pressurized backpack sprayer calibrated to deliver 200 L/ha.

Data Collection:

Disease severity assessed 14 and 28 days after application by visually estimating the

percentage of leaf area covered with powdery mildew on 20 randomly selected flag leaves

per plot.

Efficacy calculated using the formula: Efficacy (%) = [(Disease Severity in Control - Disease

Severity in Treatment) / Disease Severity in Control] x 100.

Statistical Analysis:

Data subjected to Analysis of Variance (ANOVA) and means separated using Tukey's HSD

test (P ≤ 0.05).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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